Cas no 1261861-91-9 (2-Fluoro-3-(hydroxymethyl)Benzonitrile)

• Product Name: 2-Fluoro-3-(hydroxymethyl)Benzonitrile
• CAS No: 1261861-91-9
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD18394036
• CID: 1219076
• PubChem ID: 77230539
• Update Time: 2025-04-20

2-Fluoro-3-(hydroxymethyl)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(hydroxymethyl)benzonitrile
• 2-Fluoro-3-hydroxymethyl-benzonitrile
• 3-Cyano-2-fluorobenzyl alcohol
• 1712AJ
• AK158635
• Benzonitrile, 2-fluoro-3-(hydroxymethyl)-
• 5-amino-6-bromo-2,3-dihydro-1H-inden-1-one(HCl)
• DB-021097
• C72088
• SB32435
• CS-0157232
• SCHEMBL15018243
• MFCD18394036
• 1261861-91-9
• AKOS024262578
• A906836
• DS-9383
• 2-Fluoro-3-(hydroxymethyl)Benzonitrile

• MDL： MFCD18394036
• Inchi： 1S/C8H6FNO/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3,11H,5H2
• InChI Key： HZGKGFUFZFPGSI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1CO

Computed Properties

• Exact Mass: 151.043341977g/mol
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 0.9

Experimental Properties

• Boiling Point: 278.4±25.0°C at 760 mmHg

2-Fluoro-3-(hydroxymethyl)Benzonitrile Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,Room Temperature